Cas no 892843-59-3 (Methyl 2-Methylbiphenyl-4-carboxylate)

Methyl 2-Methylbiphenyl-4-carboxylate is a biphenyl derivative with a methyl ester functional group at the 4-position and a methyl substituent at the 2-position of the biphenyl scaffold. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its rigid biphenyl core enhances structural stability, while the ester group provides reactivity for further functionalization. The methyl substitution at the 2-position can influence steric and electronic properties, making it valuable for fine-tuning molecular interactions. The compound is typically characterized by high purity and consistent performance in synthetic applications, ensuring reliable results in research and industrial processes.
Methyl 2-Methylbiphenyl-4-carboxylate structure
892843-59-3 structure
Product Name:Methyl 2-Methylbiphenyl-4-carboxylate
CAS No:892843-59-3
MF:C15H14O2
MW:226.270464420319
MDL:MFCD18837636
CID:1037761
PubChem ID:53670602
Update Time:2025-05-25

Methyl 2-Methylbiphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-methyl-[1,1'-biphenyl]-4-carboxylate
    • Methyl 2-methylbiphenyl-4-carboxylate
    • methyl 3-methyl-4-phenylbenzoate
    • Methyl 4-phenyl-3-methylbenzoate
    • Methyl 2-methyl[1,1'-biphenyl]-4-carboxylate
    • AZRDKIMMTUWBOS-UHFFFAOYSA-N
    • BS-25782
    • 892843-59-3
    • DTXSID50705836
    • SCHEMBL3748237
    • AKOS015907814
    • 2-Methyl-biphenyl-4-carboxylic Acid Methyl Ester
    • Methyl2-methyl-[1,1'-biphenyl]-4-carboxylate
    • MFCD18837636
    • G61678
    • METHYL 2-METHYL-[1,1-BIPHENYL]-4-CARBOXYLATE
    • Methyl 2-Methylbiphenyl-4-carboxylate
    • MDL: MFCD18837636
    • Inchi: 1S/C15H14O2/c1-11-10-13(15(16)17-2)8-9-14(11)12-6-4-3-5-7-12/h3-10H,1-2H3
    • InChI Key: AZRDKIMMTUWBOS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C2C=CC=CC=2)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 226.099379685g/mol
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 339.9±21.0 °C at 760 mmHg
  • Flash Point: 151.5±6.8 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-Methylbiphenyl-4-carboxylate Security Information

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Additional information on Methyl 2-Methylbiphenyl-4-carboxylate

Comprehensive Overview of Methyl 2-Methylbiphenyl-4-carboxylate (CAS No. 892843-59-3): Properties, Applications, and Industry Insights

Methyl 2-Methylbiphenyl-4-carboxylate (CAS No. 892843-59-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of biphenyl has garnered significant attention due to its unique structural properties, which enable it to serve as a key intermediate in synthetic chemistry. With the growing demand for high-purity intermediates in drug development, Methyl 2-Methylbiphenyl-4-carboxylate has become a focal point for researchers and manufacturers alike.

The compound's molecular structure, featuring a biphenyl core with a methyl ester and a methyl substituent, contributes to its stability and reactivity. These characteristics make it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Recent studies highlight its role in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and liquid crystal materials, aligning with current trends in personalized medicine and advanced display technologies.

In the context of sustainability, Methyl 2-Methylbiphenyl-4-carboxylate is often discussed in green chemistry forums. Researchers are exploring eco-friendly synthesis routes, including catalytic methods and solvent-free reactions, to minimize environmental impact. This aligns with the global push toward green synthesis and circular economy principles, which are top search queries in scientific databases and AI-driven research platforms.

From a commercial perspective, the compound's purity (>98%) and scalability are critical for industrial adoption. Suppliers emphasize its compatibility with Good Manufacturing Practices (GMP), ensuring compliance with pharmaceutical and agrochemical standards. Analytical techniques like HPLC, GC-MS, and NMR are routinely employed to verify its quality, addressing common user concerns about batch-to-batch consistency.

Emerging applications of Methyl 2-Methylbiphenyl-4-carboxylate include its use in organic light-emitting diodes (OLEDs) and photovoltaic materials, reflecting the compound's adaptability to cutting-edge technologies. As the demand for energy-efficient devices grows, this compound is poised to play a pivotal role in next-generation electronic materials.

In summary, Methyl 2-Methylbiphenyl-4-carboxylate (CAS No. 892843-59-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with ongoing research into sustainable production methods, ensure its relevance in both academic and industrial settings. For those seeking detailed technical data or procurement options, reputable suppliers provide comprehensive Safety Data Sheets (SDS) and certificates of analysis (CoA) to facilitate informed decision-making.

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